Cas no 81066-72-0 (2-tert-Butyl-4,5-dihydro-1H-imidazole)

• Product name: 2-tert-Butyl-4,5-dihydro-1H-imidazole
• CAS No: 81066-72-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 3047987
• PubChem ID: 12863225

2-tert-Butyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)imidazoline
• 1H-imidazole, 2-(1,1-dimethylethyl)-4,5-dihydro-
• 2-tert-Butyl-4,5-dihydro-1H-imidazole
• ALBB-014018
• SCHEMBL1106435
• AKOS005174459
• 81066-72-0

• Inchi： InChI=1S/C7H14N2/c1-7(2,3)6-8-4-5-9-6/h4-5H2,1-3H3,(H,8,9)
• InChI Key： BYDVQPRXDZABPW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39000
• LogP: 0.79860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-tert-Butyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-tert-Butyl-4,5-dihydro-1H-imidazole (CAS No. 81066-72-0)

2-tert-Butyl-4,5-dihydro-1H-imidazole (CAS No. 81066-72-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, making it a valuable building block in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular formula of 2-tert-Butyl-4,5-dihydro-1H-imidazole is C₈H₁₅N₃, and its molecular weight is approximately 149.22 g/mol. The compound consists of a 4,5-dihydroimidazole ring with a tert-butyl group attached to the 2-position. This specific arrangement imparts unique reactivity and stability to the molecule, which are crucial for its applications in synthetic chemistry and drug development.

In recent years, 2-tert-Butyl-4,5-dihydro-1H-imidazole has been extensively studied for its potential as a scaffold in the design and synthesis of novel therapeutic agents. One of the key areas of interest is its use in the development of inhibitors for various enzymes and receptors. For instance, researchers have explored its ability to modulate the activity of protein kinases, which are important targets in cancer therapy. Studies have shown that derivatives of 2-tert-Butyl-4,5-dihydro-1H-imidazole can selectively inhibit certain kinases, thereby providing a promising avenue for the development of targeted cancer treatments.

Beyond its role in cancer research, 2-tert-Butyl-4,5-dihydro-1H-imidazole has also shown potential in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing drugs that target central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that certain derivatives of 2-tert-Butyl-4,5-dihydro-1H-imidazole can effectively modulate neurotransmitter levels and improve cognitive function in animal models.

The synthetic versatility of 2-tert-Butyl-4,5-dihydro-1H-imidazole is another factor contributing to its widespread use in pharmaceutical research. The compound can be readily functionalized through various chemical reactions, allowing for the creation of a diverse array of derivatives with tailored biological activities. For example, substitution at the imidazole ring or modification of the tert-butyl group can significantly alter the compound's pharmacological properties, enabling researchers to fine-tune its therapeutic effects.

In addition to its applications in drug discovery, 2-tert-Butyl-4,5-dihydro-1H-imidazole has also found use in other areas of chemical research. Its unique electronic properties make it a valuable ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have been investigated for their potential applications in catalysis and materials science. For instance, metal complexes derived from 2-tert-Butyl-4,5-dihydro-1H-imidazole have shown promise as catalysts for asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

The environmental impact and safety profile of 2-tert-Butyl-4,5-dihydro-1H-imidazole are also important considerations in its industrial and research applications. Studies have shown that the compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 2-tert-Butyl-4,5-dihydro-1H-imidazole (CAS No. 81066-72-0) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and chemical properties make it an invaluable tool for researchers working on drug discovery, catalysis, and materials science. As ongoing research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.